1-[2-(4-methoxyphenyl)ethyl]-N-[2-(3-methyl-2-pyridinyl)ethyl]-6-oxo-3-piperidinecarboxamide

• IUPAC Name: 1-[2-(4-methoxyphenyl)ethyl]-N-[2-(3-methylpyridin-2-yl)ethyl]-6-oxopiperidine-3-carboxamide
• InChI: InChI=1S/C23H29N3O3/c1-17-4-3-13-24-21(17)11-14-25-23(28)19-7-10-22(27)26(16-19)15-12-18-5-8-20(29-2)9-6-18/h3-6,8-9,13,19H,7,10-12,14-16H2,1-2H3,(H,25,28)
• InChI Key: MRJNXDMHRQYRFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)CCNC(=O)C2CCC(=O)N(C2)CCC3=CC=C(C=C3)OC
• Molecular Formula: C23H29N3O3
• Molecular Weight: 395.5 g/mol

Description

1-[2-(4-methoxyphenyl)ethyl]-N-[2-(3-methyl-2-pyridinyl)ethyl]-6-oxo-3-piperidinecarboxamide is a useful research compound. Its molecular formula is C23H29N3O3 and its molecular weight is 395.5 g/mol. The purity is usually 95%.
The exact mass of the compound 1-[2-(4-methoxyphenyl)ethyl]-N-[2-(3-methyl-2-pyridinyl)ethyl]-6-oxo-3-piperidinecarboxamide is 395.22089180 g/mol and the complexity rating of the compound is 534. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 1-[2-(4-methoxyphenyl)ethyl]-N-[2-(3-methyl-2-pyridinyl)ethyl]-6-oxo-3-piperidinecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[2-(4-methoxyphenyl)ethyl]-N-[2-(3-methyl-2-pyridinyl)ethyl]-6-oxo-3-piperidinecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Receptor Antagonism and Neurotransmission Studies

• The compound WAY-100635 has been identified as a potent and selective antagonist at the 5-HT1A receptor, highlighting its utility in studying the inhibitory actions on serotonin (5-HT) neuronal firing, without affecting the actions of baclofen, indicating the specificity of 5-HT1D receptors in this inhibitory action on 5-HT neurons (R. Craven, D. Grahame-Smith, & N. Newberry, 1994).

Synthesis and Chemical Analysis

• Innovative synthesis methodologies have been developed for creating novel compounds with potential anti-inflammatory and analgesic properties, showcasing the application of complex chemical reactions and the exploration of new therapeutic agents (A. Abu‐Hashem, S. Al-Hussain, & M. Zaki, 2020).
• The compound has been used as a N-nucleophile in the palladium-catalyzed aminocarbonylation, demonstrating its role in the development of carboxamide and ketocarboxamide derivatives through carbon monoxide pressure variations, which are of interest in organic synthesis and pharmaceutical development (A. Takács, Zsuzsanna Kabak-Solt, Gábor Mikle, & L. Kollár, 2014).

Potential Therapeutic Applications

• The use of specific radiolabeled compounds like [18F]p-MPPF has facilitated the study of the serotonergic neurotransmission with positron emission tomography (PET), indicating the potential of these compounds in the diagnosis and study of neurological conditions (A. Plenevaux et al., 2000).
• Derivatives of the compound have been explored for their antimicrobial activity, offering insights into the development of new antimicrobial agents with specific efficacy against targeted organisms, thereby contributing to the field of infectious diseases (S. Fandaklı et al., 2012).